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Compound of Interest

Compound Name: Dimethyl 4-hydroxyisophthalate

Cat. No.: B1293594 Get Quote

For researchers and chemists navigating the intricate landscape of synthetic chemistry, the

choice of starting materials is a critical determinant of a project's success, influencing not only

the final yield and purity but also the overall cost and timeline. This guide provides a

comprehensive analysis of the cost-effectiveness of Dimethyl 4-hydroxyisophthalate as a

synthetic building block, comparing it with a key alternative, Dimethyl 5-hydroxyisophthalate, in

the context of biaryl synthesis, a common motif in drug discovery.

Dimethyl 4-hydroxyisophthalate is a versatile intermediate, valued for its potential in creating

complex molecular architectures. Its utility is particularly evident in the synthesis of biaryl

compounds, which are prevalent in many biologically active molecules, including analogues of

combretastatin A-4, a potent anti-cancer agent. The primary method for constructing these

biaryl structures is the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.

Comparative Cost Analysis: A Tale of Two Isomers
To assess the cost-effectiveness, a direct comparison with its structural isomer, Dimethyl 5-

hydroxyisophthalate, provides valuable insight. The selection of a starting material is often a

trade-off between its bulk cost and its performance in a given reaction.
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Reagent
Supplier
Example

Price (USD)
per Gram

Molecular
Weight ( g/mol
)

Price (USD)
per Mole

Dimethyl 4-

hydroxyisophthal

ate

Biosynth ~$18.00 (for 50g) 210.18 ~$3783.24

Dimethyl 5-

hydroxyisophthal

ate

Sigma-Aldrich ~$0.67 (for 10g) 210.18 ~$140.82

4-

Hydroxyisophthal

ic acid

Sigma-Aldrich
~$0.50 (for

250mg)
182.13 ~$91.07

5-

Hydroxyisophthal

ic acid

Sigma-Aldrich ~$0.93 (for 100g) 182.13 ~$169.37

Note: Prices are approximate and subject to change based on supplier and quantity. The prices

listed are for comparison purposes and were derived from publicly available information from

various chemical suppliers.

From a purely financial standpoint, Dimethyl 5-hydroxyisophthalate presents a significantly

more economical option per mole. However, the true cost-effectiveness can only be determined

by considering the yield and efficiency of the subsequent synthetic steps.

The Synthetic Pathway: A Focus on Suzuki-Miyaura
Coupling
The synthesis of biaryl compounds from these hydroxyisophthalate derivatives typically

involves a Suzuki-Miyaura cross-coupling reaction. This powerful carbon-carbon bond-forming

reaction joins an organoboron compound with an organohalide in the presence of a palladium

catalyst and a base. In this context, the hydroxyl group of the isophthalate can be converted to

a triflate (a good leaving group), which then participates in the coupling reaction.

Logical Workflow for Biaryl Synthesis via Suzuki-Miyaura Coupling:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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